Cas no 117886-88-1 (2-Formylbenzoyl Chloride)

• Product Name: 2-Formylbenzoyl Chloride
• CAS No: 117886-88-1
• MF: C₈H₅ClO₂
• MW: 168.57710146904
• MDL: MFCD13173767
• CID: 131655
• PubChem ID: 18463179
• Update Time: 2025-04-19

2-Formylbenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,2-formyl-
• 2-formylbenzoyl chloride
• Benzoyl chloride, 2-formyl- (9CI)
• DTXSID30594088
• 117886-88-1
• Benzoyl chloride, 2-formyl-
• SCHEMBL7536432
• MFCD13173767
• 2-Formylbenzoyl Chloride

• MDL： MFCD13173767
• Inchi： 1S/C8H5ClO2/c9-8(11)7-4-2-1-3-6(7)5-10/h1-5H
• InChI Key： QPOPOGXCFMHHLZ-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1C=O)=O

Computed Properties

• Exact Mass: 167.99785
• Monoisotopic Mass: 167.9978071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives